Cas no 2137077-28-0 ((3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid)

• Product Name: (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid
• CAS No: 2137077-28-0
• MF: C₁₇H₁₆N₂O₆
• MW: 344.318744659424
• CID: 5821831
• PubChem ID: 92176766
• Update Time: 2025-06-07

(3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid
• (3S)-3-{[(benzyloxy)carbonyl]amino}-3-(4-nitrophenyl)propanoic acid
• EN300-1163250
• 2137077-28-0

• Inchi： 1S/C17H16N2O6/c20-16(21)10-15(13-6-8-14(9-7-13)19(23)24)18-17(22)25-11-12-4-2-1-3-5-12/h1-9,15H,10-11H2,(H,18,22)(H,20,21)/t15-/m0/s1
• InChI Key： AUEAACIUWGLJBA-HNNXBMFYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](CC(=O)O)C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 344.10083623g/mol
• Monoisotopic Mass: 344.10083623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 121Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid

Introduction to (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic Acid (CAS No. 2137077-28-0)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel therapeutic agents. One such compound, (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid, with the CAS number 2137077-28-0, has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its stereochemical configuration and substituent groups, offers a promising platform for further exploration in medicinal chemistry.

The molecular structure of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid consists of a propanoic acid backbone, modified with a benzyloxy carbonylamino group at the third carbon position and a 4-nitrophenyl group at the same position. This arrangement imparts specific chemical and biological activities that make it an attractive candidate for drug discovery. The stereochemistry at the third carbon, specifically the (S) configuration, is crucial as it influences the compound's interaction with biological targets.

In recent years, there has been a growing interest in the development of chiral drugs due to their enhanced specificity and efficacy compared to their racemic counterparts. The enantiomeric purity of (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid is particularly noteworthy, as it can be synthesized with high enantiomeric excess using advanced asymmetric synthesis techniques. This has opened up new avenues for its application in the design of enantiomerically pure pharmaceuticals.

The presence of the benzyloxy carbonylamino group in the molecule suggests potential utility as an intermediate in peptide synthesis or as a protecting group for amino acids. This functionality is highly valued in medicinal chemistry due to its stability under various reaction conditions and its ability to be selectively removed without affecting other parts of the molecule. Such properties make it an indispensable tool in the synthesis of complex peptide-based drugs.

The 4-nitrophenyl group is another significant feature of this compound, contributing to its electronic properties and potential interaction with biological receptors. Nitroaromatic compounds are well-documented for their diverse pharmacological activities, including anti-inflammatory, antimicrobial, and anticancer effects. The incorporation of this moiety into (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid may enhance its biological activity, making it a promising candidate for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery pipelines. The unique combination of structural features in (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid positions it as a valuable scaffold for generating novel bioactive molecules. Researchers have been exploring its potential in various therapeutic areas, including oncology, neurology, and immunology. The compound's ability to modulate biological pathways makes it an attractive candidate for further preclinical and clinical studies.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed reactions and biocatalysis, have been employed to optimize the synthetic route. These techniques not only improve efficiency but also minimize unwanted byproducts, ensuring that the final product meets stringent quality standards.

In conclusion, (3S)-3-{(benzyloxy)carbonylamino}-3-(4-nitrophenyl)propanoic acid (CAS No. 2137077-28-0) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and stereochemical configuration make it a versatile tool for drug discovery and development. As research continues to uncover new applications for this compound, its role in addressing unmet medical needs is likely to expand significantly.